Cas no 1804864-73-0 (3'-Bromo-5'-methyl-2'-nitroacetophenone)

• Product Name: 3'-Bromo-5'-methyl-2'-nitroacetophenone
• CAS No: 1804864-73-0
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 4789415
• Update Time: 2025-10-11

3'-Bromo-5'-methyl-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-5'-methyl-2'-nitroacetophenone

• Inchi： 1S/C9H8BrNO3/c1-5-3-7(6(2)12)9(11(13)14)8(10)4-5/h3-4H,1-2H3
• InChI Key： LWMJKEGXHYALJR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(C)=O)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 3'-Bromo-5'-methyl-2'-nitroacetophenone

Comprehensive Overview of 3'-Bromo-5'-methyl-2'-nitroacetophenone (CAS No. 1804864-73-0)

3'-Bromo-5'-methyl-2'-nitroacetophenone (CAS No. 1804864-73-0) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound belongs to the class of nitroacetophenone derivatives, which are known for their versatile applications in synthetic chemistry. The presence of bromo and nitro functional groups makes it a valuable intermediate for constructing complex molecular frameworks. Researchers often employ this compound in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for 3'-Bromo-5'-methyl-2'-nitroacetophenone has surged due to its role in developing novel pharmaceutical intermediates. With the growing interest in personalized medicine and targeted therapies, this compound has gained attention for its potential in creating customized drug molecules. Its unique structure allows for selective modifications, enabling scientists to explore new therapeutic avenues. For instance, it has been investigated in the context of kinase inhibitors, a hot topic in oncology research.

The compound's CAS No. 1804864-73-0 is frequently searched in academic and industrial databases, reflecting its significance in modern chemistry. Users often inquire about its synthetic routes, physical properties, and safety data, highlighting the need for comprehensive documentation. Its melting point, solubility, and spectroscopic data are critical for researchers aiming to incorporate it into their workflows. Additionally, the compound's stability under various conditions is a common query, as it impacts storage and handling protocols.

Another area of interest is the compound's application in green chemistry. As sustainability becomes a global priority, researchers are exploring eco-friendly synthetic methods for 3'-Bromo-5'-methyl-2'-nitroacetophenone. Catalytic processes and solvent-free reactions are being tested to minimize environmental impact. This aligns with the broader trend of reducing hazardous waste in chemical manufacturing, a topic frequently discussed in scientific forums and SEO-optimized content.

From a commercial perspective, 3'-Bromo-5'-methyl-2'-nitroacetophenone is supplied by several specialty chemical manufacturers. Buyers often search for high-purity grades and bulk availability, indicating its industrial relevance. The compound's pricing and supply chain dynamics are also of interest, especially amid global disruptions in raw material availability. Suppliers emphasizing quality control and regulatory compliance tend to rank higher in search engine results, underscoring the importance of transparency in the chemical industry.

In summary, 3'-Bromo-5'-methyl-2'-nitroacetophenone (CAS No. 1804864-73-0) is a multifaceted compound with broad applications in research and industry. Its relevance to drug discovery, sustainable chemistry, and material science ensures continued interest from the scientific community. As advancements in synthetic methodologies emerge, this compound is poised to play an even greater role in shaping future innovations.